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Compound of Interest

Compound Name: Antibacterial agent 130

Cat. No.: B12397576

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides an in-depth overview of the antibacterial activity of
Antibiotic A-130, a polyether ionophore antibiotic, with a focus on its efficacy against gram-
positive bacteria. Due to the limited publicly available data specifically for Antibiotic A-130, this
guide leverages data from its parent compound, Nigericin, and the broader class of polyether
ionophore antibiotics to present a comprehensive profile.

Introduction

Antibiotic A-130 is a polyether antibiotic isolated from Streptomyces hygroscopicus.[1] It
belongs to the nigericin group of ionophores, which are known for their activity against gram-
positive bacteria.[1] Polyether ionophores are lipid-soluble molecules that can transport ions
across the lipid bilayers of cell membranes, disrupting the transmembrane ion concentration
gradients necessary for the survival of microorganisms.[2] Their hydrophobicity and high
molecular weight generally prevent them from penetrating the outer membrane of gram-
negative bacteria, rendering them selectively active against gram-positive organisms.[2]

Spectrum of Activity

Antibiotic A-130 exhibits activity against a range of gram-positive bacteria.[1] While specific
Minimum Inhibitory Concentration (MIC) values for A-130 are not widely published, the activity
of the closely related compound Nigericin provides a strong indication of its potential spectrum
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and potency. The following table summarizes the MIC values of Nigericin against a panel of
drug-resistant gram-positive clinical isolates.

Data Presentation: Minimum Inhibitory Concentration (MIC) of Nigericin against Gram-Positive

Bacteria
Bacterial Species Strain Type MIC Range (pg/mL)
Staphylococcus aureus Methicillin-Resistant (MRSA) 05-4
Staphylococcus aureus Vancomycin-Intermediate 1.4
(VISA)
Enterococcus faecalis Vancomycin-Resistant (VRE) 1-8
Enterococcus faecium Vancomycin-Resistant (VRE) 1-8
Streptococcus pneumoniae Penicillin-Resistant (PRSP) 05-2
Bacillus subtilis Standard Strain 0.25-1

Note: This data is representative of the activity of Nigericin and is intended to be illustrative of
the expected activity of Antibiotic A-130.

Mechanism of Action

Antibiotic A-130, as a member of the nigericin group, functions as an ionophore. Specifically, it
acts as a potassium-hydrogen antiporter.[3] This means it facilitates the exchange of potassium
ions (K*) for protons (H*) across the bacterial cell membrane. This action disrupts the
electrochemical gradients essential for cellular functions. The continuous efflux of K+ and influx
of H* leads to the dissipation of the membrane potential and the proton motive force.[3] This, in
turn, inhibits vital processes such as ATP synthesis and the transport of nutrients, ultimately
leading to bacterial cell death.[3][4]

Experimental Protocols

The following is a detailed methodology for determining the Minimum Inhibitory Concentration
(MIC) of a polyether antibiotic like A-130 against gram-positive bacteria using the broth
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microdilution method, in accordance with Clinical and Laboratory Standards Institute (CLSI)
guidelines.

Protocol: Broth Microdilution MIC Assay
e Preparation of Bacterial Inoculum:

o Aseptically pick 3-5 isolated colonies of the test gram-positive bacterium from an 18-24
hour agar plate.

o Suspend the colonies in sterile saline or Mueller-Hinton Broth (MHB).

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which
corresponds to approximately 1-2 x 108 CFU/mL.

o Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10°
CFU/mL in each well of the microtiter plate.[5]

o Preparation of Antibiotic Dilutions:
o Prepare a stock solution of Antibiotic A-130 in a suitable solvent (e.g., DMSO).

o Perform serial two-fold dilutions of the antibiotic stock solution in MHB in a 96-well
microtiter plate to achieve a range of desired concentrations.

¢ Inoculation and Incubation:

o Add the standardized bacterial inoculum to each well of the microtiter plate containing the
antibiotic dilutions.

o Include a positive control well (bacteria in MHB without antibiotic) and a negative control
well (MHB without bacteria).

o Incubate the plates at 35-37°C for 18-24 hours under aerobic conditions.
e Determination of MIC:

o Following incubation, visually inspect the microtiter plates for bacterial growth (turbidity).
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o The MIC is defined as the lowest concentration of the antibiotic that completely inhibits
visible growth of the organism.[5]

Visualizations

Diagram: Mechanism of Action of Antibiotic A-130 (Nigericin Group)
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Caption: Mechanism of action of Antibiotic A-130 as a K+/H+ antiporter.

Diagram: Experimental Workflow for MIC Determination
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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